Cas no 1806245-68-0 (Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806245-68-0
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4836814
• Update Time: 2025-10-28

Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)6-4(13)3-5(20-9(10,11)12)7(14-6)15(17)18/h3H,2H2,1H3
• InChI Key： YUEGCTWZDCDYMW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C([N+](=O)[O-])N=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.4
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 5-Iodo-2-Nitro-3-(Trifluoromethoxy)Pyridine-6-Carboxylate: A Comprehensive Overview

Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate, with the CAS number 1806245-68-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates an iodo group at position 5, a nitro group at position 2, and a trifluoromethoxy group at position 3 on a pyridine ring. The carboxylate ester group at position 6 further enhances its functional versatility. These structural features make it a valuable building block for various applications in drug discovery and advanced material synthesis.

The synthesis of Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate involves a series of carefully designed multi-step reactions. Researchers typically employ a combination of nucleophilic aromatic substitution, nitration, and esterification techniques to achieve the desired product. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The chemical properties of this compound are heavily influenced by its functional groups. The nitro group imparts strong electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This makes the compound highly reactive in certain contexts, such as in Suzuki-Miyaura cross-coupling reactions, where it serves as an excellent substrate for forming biaryl structures. The trifluoromethoxy group, on the other hand, introduces steric hindrance and further enhances the compound's stability under harsh reaction conditions.

Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate has found applications in diverse areas. In medicinal chemistry, it is being explored as a potential lead compound for anti-cancer drug development. Its ability to inhibit specific kinase enzymes has been demonstrated in recent studies, suggesting its potential role in targeted therapy. Additionally, the compound has shown promise in the development of advanced materials, such as high-performance polymers and optoelectronic devices.

Recent research has also focused on understanding the photophysical properties of Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate. Studies have revealed that its unique electronic structure enables efficient light absorption and emission characteristics, making it a candidate for use in next-generation light-emitting diodes (LEDs). Furthermore, its compatibility with various solvents and its stability under thermal conditions make it suitable for large-scale manufacturing processes.

In conclusion, Ethyl 5-iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate stands out as a versatile and multifunctional compound with immense potential across multiple disciplines. Its synthesis methods continue to evolve with advancements in catalytic technologies, while its applications are expanding into cutting-edge areas such as drug discovery and materials science. As research into this compound progresses, it is anticipated that new insights will further unlock its full potential.